N-[3-(1H-imidazol-1-yl)propyl]-5-(4-methylphenyl)-3-isoxazolecarboxamide

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-5-(4-methylphenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H18N4O2/c1-13-3-5-14(6-4-13)16-11-15(20-23-16)17(22)19-7-2-9-21-10-8-18-12-21/h3-6,8,10-12H,2,7,9H2,1H3,(H,19,22)
• InChI Key: FTSHWWMFRCWPLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=NO2)C(=O)NCCCN3C=CN=C3
• Molecular Formula: C17H18N4O2
• Molecular Weight: 310.35 g/mol

Description

N-[3-(1H-imidazol-1-yl)propyl]-5-(4-methylphenyl)-3-isoxazolecarboxamide, also known as A-317491, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a selective antagonist of the P2X3 receptor, which is a ligand-gated ion channel that is expressed in sensory neurons.

Mechanism of Action

The mechanism of action of N-[3-(1H-imidazol-1-yl)propyl]-5-(4-methylphenyl)-3-isoxazolecarboxamide is through its selective antagonism of the P2X3 receptor. This receptor is expressed in sensory neurons and is involved in the transmission of pain signals. By blocking the P2X3 receptor, this compound can reduce pain and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. The compound has been shown to reduce pain and inflammation in animal models of neuropathic pain and arthritis. It has also been shown to improve lung function in animal models of COPD and asthma.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(1H-imidazol-1-yl)propyl]-5-(4-methylphenyl)-3-isoxazolecarboxamide is its selectivity for the P2X3 receptor. This allows for more targeted and specific effects compared to other pain medications that may have broader effects on the nervous system. However, one limitation of the compound is its relatively short half-life, which may require frequent dosing in order to maintain therapeutic levels.

Future Directions

There are several future directions for research on N-[3-(1H-imidazol-1-yl)propyl]-5-(4-methylphenyl)-3-isoxazolecarboxamide. One area of interest is the development of more potent and selective P2X3 receptor antagonists. Another area of interest is the potential use of the compound in combination with other pain medications to enhance its effects. Additionally, further studies are needed to determine the long-term safety and efficacy of this compound in humans.

Scientific Research Applications

N-[3-(1H-imidazol-1-yl)propyl]-5-(4-methylphenyl)-3-isoxazolecarboxamide has been studied for its potential therapeutic applications in several areas, including pain management, respiratory disorders, and inflammatory diseases. The compound has been shown to be effective in reducing pain and inflammation in animal models of neuropathic pain and arthritis. It has also been studied for its potential use in the treatment of chronic obstructive pulmonary disease (COPD) and asthma.